4-(6-Bromo-4-phenylquinazolin-2-yl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(6-Bromo-4-phenylquinazolin-2-yl)morpholine is a useful research compound. Its molecular formula is C18H16BrN3O and its molecular weight is 370.25. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
The compound 4-(6-Bromo-4-phenylquinazolin-2-yl)morpholine is involved in the synthesis of a variety of heterocyclic compounds that exhibit potential biological activities. The synthesis of 6-aminobenzo[h]quinazolinones through the Buchwald–Hartwig amination of 6-bromobenzo[h]quinazolinones, including morpholine derivatives, has been reported. This process involves reacting 6-bromobenzo[h]quinazolinones with morpholine, showcasing the compound's utility in synthesizing derivatives with potential anticancer activities as demonstrated by their cytotoxicity against A549 and HT29 cell lines (Nowak et al., 2014).
Antitumor Testing
A study on the synthesis and antitumor testing of new fused triazolopyrimidine and triazoloquinazoline derivatives, which involve the use of morpholine derivatives, has shown that these compounds exhibit significant antitumor activity. The study highlights the importance of certain functional groups such as the morpholine group and the phenylazo group, as well as the preference for electron-withdrawing groups over electron-donating ones for enhanced antitumor activity (Hassan et al., 2017).
Anticancer Properties
Another study focused on the synthesis and in vitro cytotoxicity of 4-(halogenoanilino)-6-bromoquinazolines and their 6-(4-fluorophenyl) substituted derivatives, including morpholine derivatives, against various cancer cell lines. The presence of a morpholine group has been associated with significant cytotoxicity and selectivity, particularly against HeLa cells, highlighting the potential of these derivatives as inhibitors of epidermal growth factor receptor tyrosine kinase (EGFR-TK) and their role in cancer treatment (Mphahlele et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
4-(6-bromo-4-phenylquinazolin-2-yl)morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN3O/c19-14-6-7-16-15(12-14)17(13-4-2-1-3-5-13)21-18(20-16)22-8-10-23-11-9-22/h1-7,12H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNDDDQCHJCKJNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC3=C(C=C(C=C3)Br)C(=N2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.